Hexamethyltriamidophosphate

• CAS No.: 680-31-9
• Product Name: Hexamethyltriamidophosphate
• Molecular Formula: C6H18N3OP; {(CH3)2N}3P(O); C6H18N3OP
• Molecular Weight: 179.2 g/mol
• IUPAC Name: N-[bis(dimethylamino)phosphoryl]-N-methylmethanamine
• Standard InChI: InChI=1S/C6H18N3OP/c1-7(2)11(10,8(3)4)9(5)6/h1-6H3
• Standard InChIKey: GNOIPBMMFNIUFM-UHFFFAOYSA-N
• SMILES: CN(C)P(=O)(N(C)C)N(C)C
• Canonical SMILES: CN(C)P(=O)(N(C)C)N(C)C
• Boiling Point: 451 °F at 760 mm Hg (NTP, 1992); 232.5 °C; 233 °C @ 760 MM HG; 232 °C; 451°F
• Colorform: COLORLESS, MOBILE LIQUID; Clear, colorless liquid [Note: A solid below 43 degrees F].
• Density: 1.024 at 77 °F (NTP, 1992); 1.03 @ 20 °C; Relative density (water = 1): 1.03; 1.024; 1.03
• Flash Point: 222 °F (NTP, 1992); 105 °C; 220°F
• Melting Point: 41 to 45 °F (NTP, 1992); 7.2 °C; FP: 5-7 °C; 43°F
• Physical Description: Hexamethylphosphoramide is a clear colorless to light amber liquid with a spicy odor. (NTP, 1992); COLOURLESS MOBILE LIQUID.; Clear, colorless to light amber liquid with an aromatic or mild, amine-like odor.; Clear, colorless liquid with an aromatic or mild, amine-like odor. [Note: A solid below 43°F.]
• Description: Hexamethylphosphoramide is a clear colorless to light amber liquid with a spicy odor. (NTP, 1992); Hexamethylphosphoramide is no longer used in large quantities in the United States. No information is available on the acute (short-term), chronic (long-term), reproductive, developmental, or carcinogenic effects of hexamethylphosphoramide in humans. Acute animal studies have reported effects on the kidneys and lungs from oral exposure to hexamethylphosphoramide, while chronic oral studies in animals have reported an increased incidence of lung disease. An increased incidence of nasal tumors from inhalation exposure to hexamethylphosphoramide was reported in rats. EPA has not classified hexamethylphosphoramide for carcinogenicity; however, the International Agency for Research on Cancer (IARC) has classified it as a Group 2B, possible human carcinogen.; Hexamethylphosphoric triamide is a phosphoramide. It has a role as a mutagen and an insect sterilant.
• Shelf Life: REACTS UPON HEATING WITH ORG ACIDS TO FORM THE DIMETHYLAMIDE OF THE ORG ACID
• Solubility: greater than or equal to 100 mg/mL at 64° F (NTP, 1992); 5.58 M; MISCIBLE WITH WATER & WITH MOST ORG LIQ; IMMISCIBLE WITH HIGH-BOILING SATURATED HYDROCARBONS; Solubility in water: very good; Miscible
• Synonyms: Hexamethylphosphoric Triamide; ENT 50,882; Eastman Inhibitor HPT; HMPA; HMPT; HMPTA; HPT; Hempa; Hexametapol; Hexamethylorthophosphoric Triamide; Hexamethylphosphoramide; Hexamethylphosphoric Acid Triamide; Hexamethylphosphoric Triamide; Hexamethylph
• Vapor Density: 6.18 (NTP, 1992) (Relative to Air); 6.18 (Air= 1); Relative vapor density (air = 1): 6.18; 6.18
• Vapor Pressure: 0.07 mm Hg at 77 °F (NTP, 1992); 0.05 mmHg; 0.03 MM HG @ ROOM TEMP; Vapor pressure, Pa at 20 °C: 4; 0.07 mmHg; 0.03 mmHg
• PubChem Compound: 12679
• Last Modified: Nov 11 2021